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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure laboratory environment and

maintaining environmental compliance. 1-Bromotetradecane-d4, a deuterated bromoalkane,

requires specific disposal procedures due to its chemical nature. This guide provides essential,

step-by-step instructions for its proper disposal.

Immediate Safety and Hazard Profile
While 1-Bromotetradecane is not classified as a hazardous substance or mixture according to

the Globally Harmonized System (GHS), it is crucial to handle it with care as the toxicological

properties have not been thoroughly investigated.[1] It is incompatible with strong oxidizing

agents and strong bases.[2][3] Upon combustion, it may produce hazardous decomposition

products including carbon monoxide, carbon dioxide, and hydrogen halides.[2]

Personal Protective Equipment (PPE): Before handling 1-Bromotetradecane-d4, ensure the

following PPE is worn:

Eye/Face Protection: Safety glasses or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Generally not required under normal use with adequate ventilation,

but necessary if aerosols are formed.[1]
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Detailed Disposal Protocol
The guiding principle for the disposal of 1-Bromotetradecane-d4 is to treat it as a halogenated

organic waste. It is imperative to segregate this waste stream from non-halogenated organic

and aqueous wastes to ensure proper and cost-effective disposal.

Step 1: Waste Segregation

Do: Collect 1-Bromotetradecane-d4 waste in a designated, properly labeled container

specifically for halogenated organic compounds.

Do Not: Mix with non-halogenated organic wastes (e.g., acetone, ethanol, hexanes),

aqueous wastes (acids and bases), or solid chemical waste.

Step 2: Container Management

Use a chemically resistant container (e.g., glass or polyethylene) that is in good condition

and has a secure screw-top cap.

Do not fill the container beyond 80% of its capacity to allow for vapor expansion and prevent

spills.

Step 3: Labeling

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

The label must clearly identify the contents as "Halogenated Organic Waste" and list "1-
Bromotetradecane-d4" as a component. Include the approximate concentration and

volume.

Step 4: Temporary Storage

Store the waste container in a designated satellite accumulation area (SAA), such as a

ventilated cabinet for hazardous materials.

Keep the container tightly closed and away from sources of ignition, heat, and direct sunlight.

Step 5: Final Disposal
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to manage the resulting hydrogen bromide gas.[4]

Never dispose of 1-Bromotetradecane-d4 down the drain or in the general trash.[1][2]

Spill Cleanup Procedure
In the event of a spill, follow these steps:

Evacuate and Ventilate: Alert personnel in the immediate vicinity and ensure the area is well-

ventilated. Remove all sources of ignition.

Containment: For small spills, contain the liquid using an inert absorbent material such as

sand, vermiculite, or a commercial absorbent pad.[2][5]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, sealable container for hazardous waste.

Labeling: Label the container clearly as "Spill Debris containing 1-Bromotetradecane-d4."

Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning

materials for disposal as hazardous waste.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₄H₂₅D₄Br N/A

Appearance Yellow Liquid [2][5]

Melting Point 5 - 6 °C / 41 - 42.8 °F [1][2][3][5]

Boiling Point
175 - 178 °C / 347 - 352.4 °F

@ 20 mmHg
[1][2][3][5]

Density 0.932 g/cm³ at 25 °C [1]

Flash Point 149 °C / 300.2 °F [2][5]

Water Solubility Insoluble [5]

Disposal Workflow Diagram
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Caption: Disposal workflow for 1-Bromotetradecane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

